Cas no 4543-96-8 (N,N,N'-Trimethyl-1,3-propanediamine)

N,N,N'-Trimethyl-1,3-propanediamine is a tertiary diamine with the molecular formula C6H16N2. This compound features two tertiary amine groups separated by a three-carbon alkyl chain, imparting strong basicity and chelating properties. It is commonly employed as a catalyst in polyurethane foams, epoxy curing, and other polymerization processes due to its efficient reactivity and stability. The molecule’s structure also makes it useful in surfactants, corrosion inhibitors, and pharmaceutical intermediates. Its high purity and consistent performance ensure reliable results in industrial and research applications. The compound is typically handled under controlled conditions due to its hygroscopic and corrosive nature.
N,N,N'-Trimethyl-1,3-propanediamine structure
4543-96-8 structure
Product Name:N,N,N'-Trimethyl-1,3-propanediamine
CAS No:4543-96-8
MF:C6H16N2
MW:116.204641342163
MDL:MFCD00014879
CID:85084
PubChem ID:24859908
Update Time:2025-05-28

N,N,N'-Trimethyl-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

    • N,N,N'-trimethylpropane-1,3-diamine
    • N N N'-TRIMETHYLTRIMETHYLENEDIAMINE
    • N,N,N'-TRIMETHYL-1,3-PROPANEDIAMINE
    • 1,3-Propanediamine, N,N,N'-trimethyl-
    • 3-Dimethylamino-N-methylpropylamine
    • n,n,n’-trimethyl-3-propanediamine
    • stabilisedwithKOH
    • PROPANEDIAMINENNNTRIMETHYL
    • TRIMETHYLPROPANEDIAMINE
    • N,N,N''-TRIMETHYL-1,3-PROPANEDIAMINE , STABILIZED WITH KOH
    • N,N,N-TRIMETHYL-1,3-PROPANEDIAMINE
    • N,N',N'-trimethylpropane-1,3-diamine
    • N1,N1,N3-trimethylpropane-1,3-diamine
    • N,N,N‘-Trimethyl-1,3-propanediamine
    • N,N,N′-Trimethyl-1,3-propanediamine
    • 4543-96-8
    • N,N,N'-trimethyl -1,3-propan diamine
    • SCHEMBL48440
    • DTXSID6063517
    • N,N,N'-Trimethyl-1,3-diaminopropane
    • n,n,n',-trimethyl-1,3-propanediamine
    • SY060837
    • N,N,N'-trimethyl-1,3-propandiamine
    • SB75572
    • N,N,N'-trimethyl-1,3-propane-diamine
    • FT-0635354
    • STR05850
    • [3-(dimethylamino)propyl](methyl)amine
    • CS-0045296
    • NCIStruc2_000468
    • UNII-DSL8U57NVM
    • N-(3dimethylaminopropyl)-N-methylamine
    • 1-dimethylamino-3-methylamino-propane
    • N,N,N'-trimethyltrimethylene diamine
    • EN300-72352
    • N1,N1,N3-Trimethyl-1,3-propanediamine
    • Z138118060
    • (3-dimethylaminopropyl)methylamine
    • C6H16N2
    • N,N, N'-Trimethyl-propane-1,3-diamine
    • N, N, N'-trimethyl-1,3-propanediamine
    • [3-(dimethylamino)propyl]methylamine
    • NS00031531
    • J-640329
    • n,n,n-trimethyl-1,3-propane diamine
    • N-(3-dimethylaminopropyl)-N-methylamine
    • D94649
    • AKOS000258018
    • N,N,N'-Trimethyl-propane-1,3-diamine
    • NCIStruc1_000382
    • AMY28735
    • EINECS 224-901-5
    • 1,3-Propanediamine, N1,N1,N3-trimethyl-
    • DSL8U57NVM
    • MFCD00014879
    • J-800332
    • N,N,N'-Trimethyl-1,3-propanediamine, 96%
    • N,N,N'-trimethyl-1,3-propylenediamine
    • N,N,N''-Trimethyl-1,3-propanediamine
    • N,N,N inverted exclamation marka-Trimethyl-1,3-propanediamine
    • N,N,N'-Trimethyl-1,3-propanediamine
    • MDL： MFCD00014879
    • Inchi： 1S/C6H16N2/c1-7-5-4-6-8(2)3/h7H,4-6H2,1-3H3
    • InChI Key： SORARJZLMNRBAQ-UHFFFAOYSA-N
    • SMILES： N(C)(C)CCCNC

Computed Properties

  • Exact Mass: 116.13100
  • Monoisotopic Mass: 116.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 43.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.2
  • Topological Polar Surface Area: 15.3A^2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.793 g/mL at 25 °C(lit.)
  • Melting Point: -7.15°C (estimate)
  • Boiling Point: 140-142 °C(lit.)
  • Flash Point: Fahrenheit: 93.2 ° f
    Celsius: 34 ° c
  • Refractive Index: n20/D 1.4283(lit.)
  • Water Partition Coefficient: Soluble in water.
  • PSA: 15.27000
  • LogP: 0.54840
  • Solubility: Uncertain
  • Sensitiveness: Air Sensitive

N,N,N'-Trimethyl-1,3-propanediamine Security Information

  • Symbol: GHS02 GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H226-H302-H312-H314-H332
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 2734 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 10-20/21/22-34
  • Safety Instruction： S16-S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • Packing Group：III
  • Hazard Level：3
  • Safety Term：3
  • Packing Group：III
  • Risk Phrases：R10; R20/21/22; R34
  • HazardClass：3
  • PackingGroup：III
  • TSCA：Yes
  • Storage Condition：Flammables area

N,N,N'-Trimethyl-1,3-propanediamine Customs Data

  • HS CODE：2921290000
  • Customs Data：

    China Customs Code:

    2921290000

    Overview:

    2921290000. Other acyclic polyamines and their derivatives and their salts. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921290000 other acyclic polyamines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

N,N,N'-Trimethyl-1,3-propanediamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T796660-2.5g
N,N,N'-Trimethyl-1,3-propanediamine
 4543-96-8
2.5g
 $ 138.00 2023-09-05
TRC
T796660-10g
N,N,N'-Trimethyl-1,3-propanediamine
 4543-96-8
10g
 $ 402.00 2023-09-05
TRC
T796660-25g
N,N,N'-Trimethyl-1,3-propanediamine
 4543-96-8
25g
 $ 799.00 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N44570-25g
N,N,N-TRIMETHYL-1,3-PROPANEDIAMINE
 4543-96-8 95%
25g
 ¥654.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N44570-5g
N,N,N-TRIMETHYL-1,3-PROPANEDIAMINE
 4543-96-8 95%
5g
 ¥159.0 2024-07-19
abcr
AB119943-1 g
N,N,N'-Trimethyl-1,3-propanediamine, 97%; .
 4543-96-8 97%
1 g
 €59.00 2023-07-20
abcr
AB119943-5 g
N,N,N'-Trimethyl-1,3-propanediamine, 97%; .
 4543-96-8 97%
5 g
 €96.40 2023-07-20
abcr
AB119943-25 g
N,N,N'-Trimethyl-1,3-propanediamine, 97%; .
 4543-96-8 97%
25 g
 €237.50 2023-07-20
eNovation Chemicals LLC
D588648-25g
N,N,N'-TRIMETHYL-1,3-PROPANEDIAMINE
 4543-96-8 95%
25g
 $300 2024-06-05
eNovation Chemicals LLC
D588648-50g
N,N,N'-TRIMETHYL-1,3-PROPANEDIAMINE
 4543-96-8 95%
50g
 $420 2024-06-05

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